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Diosbulbin I Diosbulbin I
Brand Name: Vulcanchem
CAS No.: 1187951-05-8
VCID: VC0023873
InChI: InChI=1S/C29H30O8/c1-29-14-24(17-9-10-34-15-17)37-28(32)22(29)13-23(26-20-11-19(12-21(26)29)35-27(20)31)36-25(30)8-5-16-3-6-18(33-2)7-4-16/h3-10,15,19-24,26H,11-14H2,1-2H3/b8-5+/t19-,20+,21+,22+,23-,24-,26+,29-/m0/s1
SMILES: CC12CC(OC(=O)C1CC(C3C2CC4CC3C(=O)O4)OC(=O)C=CC5=CC=C(C=C5)OC)C6=COC=C6
Molecular Formula: C29H30O8
Molecular Weight: 506.551

Diosbulbin I

CAS No.: 1187951-05-8

Reference Standards

VCID: VC0023873

Molecular Formula: C29H30O8

Molecular Weight: 506.551

Diosbulbin I - 1187951-05-8

CAS No. 1187951-05-8
Product Name Diosbulbin I
Molecular Formula C29H30O8
Molecular Weight 506.551
IUPAC Name [(1R,2S,3S,5S,8S,10S,11R,13R)-8-(furan-3-yl)-10-methyl-6,15-dioxo-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecan-3-yl] (E)-3-(4-methoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C29H30O8/c1-29-14-24(17-9-10-34-15-17)37-28(32)22(29)13-23(26-20-11-19(12-21(26)29)35-27(20)31)36-25(30)8-5-16-3-6-18(33-2)7-4-16/h3-10,15,19-24,26H,11-14H2,1-2H3/b8-5+/t19-,20+,21+,22+,23-,24-,26+,29-/m0/s1
Standard InChIKey NFXKFVAWBBOWIJ-WBQZIMCXSA-N
SMILES CC12CC(OC(=O)C1CC(C3C2CC4CC3C(=O)O4)OC(=O)C=CC5=CC=C(C=C5)OC)C6=COC=C6
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PubChem Compound 44130233
Last Modified Nov 11 2021
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